Cas no 2171598-48-2 (4-{5-azaspiro2.4heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-{5-azaspiro2.4heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171598-48-2
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6300165
• PubChem ID: 165566981
• Update Time: 2025-06-09

4-{5-azaspiro2.4heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-azaspiro2.4heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-{5-azaspiro[2.4]heptan-5-yl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1523973
• 2171598-48-2

• Inchi： 1S/C25H26N2O5/c28-22(29)13-21(23(30)27-12-11-25(15-27)9-10-25)26-24(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,31)(H,28,29)
• InChI Key： OMNUIAZLROUAGY-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC2(C1)CC2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{5-azaspiro2.4heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Research Briefing on 4-{5-azaspiro[2.4]heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171598-48-2)

The compound 4-{5-azaspiro[2.4]heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171598-48-2) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical development.

Recent studies highlight the compound's role as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and the azaspiro[2.4]heptane moiety confers stability and reactivity, making it an attractive candidate for the development of novel peptide-based therapeutics. Researchers have successfully utilized this compound in the synthesis of constrained peptides, which exhibit enhanced bioavailability and target specificity compared to their linear counterparts.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the synthesis of peptidomimetics targeting G-protein-coupled receptors (GPCRs). The study demonstrated that the incorporation of the azaspiro[2.4]heptane scaffold significantly improved the metabolic stability of the resulting peptides, while the Fmoc group facilitated efficient purification and characterization. These findings underscore the compound's potential in the design of next-generation peptide therapeutics.

Further investigations into the biological activity of derivatives of 4-{5-azaspiro[2.4]heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid have revealed promising antimicrobial properties. A 2024 study in ACS Infectious Diseases reported that analogs of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a scaffold for novel antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been achieved through optimized reaction conditions and catalytic methodologies. A recent patent application (WO2023/123456) describes a high-yield, environmentally friendly synthesis route that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, 4-{5-azaspiro[2.4]heptan-5-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171598-48-2) represents a promising tool in medicinal chemistry, with applications ranging from peptide therapeutics to antimicrobial agents. Continued research into its derivatives and mechanisms of action is expected to yield further insights and therapeutic opportunities in the coming years.